2'-Aminomethylbiphenyl-2-carboxylic acid

• IUPAC Name: 2-[2-(aminomethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H13NO2/c15-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14(16)17/h1-8H,9,15H2,(H,16,17)
• InChI Key: IPUFFJSTKHPCBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C2=CC=CC=C2C(=O)O
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

2'-Aminomethylbiphenyl-2-carboxylic acid is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis and Synthesis : 2,4-Bis(trifluoromethyl)phenylboronic acid, a related compound, acts as an efficient catalyst for dehydrative amidation between carboxylic acids and amines, which is crucial for peptide synthesis (Wang, Lu, & Ishihara, 2018). Similarly, carboxylic acids have been shown to improve yields in Pd-catalyzed intramolecular N-arylation, demonstrating their importance in organic reactions (Moon & Stephens, 2013).

• Protective Agents : 2-(2-aminophenyl)-acetaldehyde dimethyl acetal is a novel protectant for carboxylic acids, protecting them under basic conditions and allowing easy regeneration of stable amides (Arai, Tokuyama, Linsell, & Fukuyama, 1998).

• Drug Design : Carboxylic acids, including 2'-acetoxybiphenyl-2-carboxylic acid and its derivatives, show potential as anti-inflammatory and analgesic agents, illustrating their significance in medicinal chemistry (Gringauz, 1976). Additionally, carboxylic acid (bio)isosteres are noted for enhancing drug design by addressing various pharmacokinetic challenges while maintaining desirable drug attributes (Ballatore, Huryn, & Smith, 2013).

• Analytical Chemistry : A fluorescence HPLC method was developed for carboxylic acid determination, showcasing the role of these compounds in analytical methodologies (Narita & Kitagawa, 1989).

• Peptide Synthesis and Modification : Several studies have focused on the use of carboxylic acids and derivatives in the synthesis and modification of peptides, which is fundamental in the development of therapeutic agents and biomolecules. This includes their role as traceless activation groups in radical Michael additions for synthesizing pregabalin (Chu, Ohta, Zuo, & MacMillan, 2014) and the use of dihydropyran-2-carboxylic acid for linking amino alcohol and amine resin in solid-phase synthesis of peptide alcohols (Hsieh, Wu, & Chen, 1998).

Synthesis routes and methods

Procedure details

A suspension of 10.0 g (28 mmol) of 2′-phthalimidomethylbiphenyl-2-carboxylic acid in 450 ml of methanol was treated with 20 ml of hydrazine hydrate and heated at 40° C. for 1.5 h. The reaction mixture was concentrated and the residue was taken up in 250 ml of methylene chloride. After filtering off undissolved 2,3-dihydrophthalazine-1,4-dione, the mother liquor was concentrated and 4.8 g of 2′-aminomethylbiphenyl-2-carboxylic acid were obtained.